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Compound Name: 2-Dodecanone

Cat. No.: B165319

Introduction

2-Dodecanone (CAS 6175-49-1), also known as methyl decyl ketone, is a naturally occurring
methyl ketone found in a variety of plants and some insects.[1][2] As a volatile organic
compound, it plays a significant role in chemical communication, acting as a semiochemical
that mediates interactions between organisms.[1][3] Its functions as an allomone (repellent)
and potential pheromone make it a compound of great interest for developing novel
biopesticides and pest management strategies.[1][3] Recent research has also delved into its
molecular effects on insects, revealing its ability to modulate critical physiological pathways.[1]
[4] These application notes provide researchers, scientists, and drug development
professionals with a summary of the current data, detailed experimental protocols for its study,
and visualizations of its ecological roles and the workflows used to investigate them.

Semiochemical Functions of 2-Dodecanone

In chemical ecology, 2-dodecanone is recognized for its diverse roles in mediating inter- and
intra-specific interactions. It primarily functions as an allomone, a chemical that benefits the
emitter by modifying the behavior of the receiver. For instance, it is a known repellent against
the maize weevil (Sitophilus zeamais) and the tick Rhipicephalus appendiculatus.[1][3] It also
acts as an allomone for tsetse flies like Glossina morsitans morsitans and Glossina pallidipes.
[3] Furthermore, it has been identified as a pheromone component for the Rasberry crazy ant
(Nylanderia fulva).[3]
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Figure 1. Semiochemical roles of 2-dodecanone.

Molecular and Physiological Effects on Insects

Recent studies have elucidated the molecular mechanisms underlying the effects of 2-
dodecanone on insects. Exposure to sublethal doses has been shown to significantly alter
gene expression in the model parasitoid wasp, Nasonia vitripennis, particularly interfering with
the crucial ecdysone signaling pathway responsible for development and molting.[1][4][5]

Specifically, exposure to 2-dodecanone led to the upregulation of ecdysone response genes
such as EcR, usp, E78, Hr4, and Hr38.[1][4] Despite this, no significant changes in the overall
levels of ecdysteroid hormones were observed.[1] Additionally, genes involved in
biotransformation (detoxification), such as Cyp6aQ5, and cell homeostasis were also affected.
[1][4][5] In another insect model, the aquatic larvae of Chironomus riparius, 2-dodecanone
exposure resulted in dose- and time-dependent toxicity, impacting genes related to stress
response, detoxification, the endocrine system, and DNA repair.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: The Role of 2-
Dodecanone in Chemical Ecology Research]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b165319#2-dodecanone-s-role-in-chemical-
ecology-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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